![molecular formula C11H6BrN3O2 B5560227 4-[3-(5-bromo-2-furyl)-1,2,4-oxadiazol-5-yl]pyridine](/img/structure/B5560227.png)
4-[3-(5-bromo-2-furyl)-1,2,4-oxadiazol-5-yl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related oxadiazole derivatives often involves multi-step reactions starting from commercially available reagents. For example, a similar energetic material was synthesized through a two-step reaction, starting with the azidonation of a precursor, followed by ring closure and another azidonation step, demonstrating the complexity and precision required in synthesizing oxadiazole derivatives (Ma et al., 2018).
Molecular Structure Analysis
X-ray crystallography is a common method used to determine the molecular structure of oxadiazole derivatives. The crystal structure of similar compounds reveals critical insights into their spatial arrangement, which can significantly influence their physical and chemical properties. For instance, a study detailed the crystal structure of a pyridine-based compound, highlighting its orthorhombic crystal system (Shen et al., 2018).
Chemical Reactions and Properties
Oxadiazole derivatives participate in various chemical reactions, reflecting their reactivity and potential for further functionalization. Some compounds exhibit significant antimycobacterial activity, suggesting that chemical modifications on the oxadiazole ring can enhance biological activity (Navarrete-Vázquez et al., 2007). Additionally, the incorporation of oxadiazole units into polymers has been explored, indicating their utility in creating thermally stable and organo-soluble materials (Mansoori et al., 2012).
Physical Properties Analysis
Oxadiazole derivatives often exhibit high density and low thermal stability, characteristics that are crucial for their application in materials science. For instance, the high density and positive heat of formation of a related compound suggest its potential in energetic material applications (Ma et al., 2018).
Chemical Properties Analysis
The chemical properties of oxadiazole derivatives, such as their optical and fluorescence characteristics, are of significant interest. For example, certain oxadiazole-containing compounds have been shown to exhibit blue fluorescence and substantial quantum yields, indicating their potential in optoelectronic applications (Yang et al., 2011).
Scientific Research Applications
Synthesis and Antimicrobial Activities
The compound has been utilized in the synthesis of various triazoles, starting from isonicotinic acid hydrazide. These synthesized compounds have shown promising antimicrobial activities, indicating the potential use of 4-[3-(5-bromo-2-furyl)-1,2,4-oxadiazol-5-yl]pyridine in developing new antimicrobial agents (Bayrak et al., 2009).
Coordination Compounds and Structural Analysis
The compound has been involved in the synthesis and structural characterization of coordination compounds, particularly those with copper(II). These studies are crucial for understanding the ligand-to-metal charge transfer and the magnetic properties of these compounds (Gómez-Saiz et al., 2003).
Photoinduced Tautomerization Studies
Research on derivatives of this compound has led to insights into photoinduced tautomerization in related pyridines. This area of study is significant for understanding photoreactions and their applications in photochemistry (Vetokhina et al., 2012).
Photophysical Properties and Sensing Applications
Investigations into the photophysical properties of related oxadiazole derivatives have led to the development of materials with potential applications in sensing and organic light-emitting devices. This research highlights the versatility of the compound in various photophysical applications (Shih et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(5-bromofuran-2-yl)-5-pyridin-4-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrN3O2/c12-9-2-1-8(16-9)10-14-11(17-15-10)7-3-5-13-6-4-7/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMPYIPZXBCXTIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NC(=NO2)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(5-Bromofuran-2-yl)-1,2,4-oxadiazol-5-yl]pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.